Cas no 142115-49-9 (Phenol,2,6-dimethyl-4-[2-(2-thienyl)-1-propen-1-yl]-)

Phenol,2,6-dimethyl-4-[2-(2-thienyl)-1-propen-1-yl]- structure
142115-49-9 structure
Product Name:Phenol,2,6-dimethyl-4-[2-(2-thienyl)-1-propen-1-yl]-
CAS No:142115-49-9
MF:C15H16OS
MW:244.351943016052
CID:205516
PubChem ID:6366697
Update Time:2025-04-19

Phenol,2,6-dimethyl-4-[2-(2-thienyl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-dimethyl-4-[2-(2-thienyl)-1-propen-1-yl]-
    • 2,6-Dimethyl-4-(2-methyl-2-(2-thienyl)ethenyl)phenol
    • 2,6-dimethyl-4-[(E)-2-thiophen-2-ylprop-1-enyl]phenol
    • 142115-49-9
    • Inchi: 1S/C15H16OS/c1-10(14-5-4-6-17-14)7-13-8-11(2)15(16)12(3)9-13/h4-9,16H,1-3H3/b10-7+
    • InChI Key: ZMNBXTXDFIILAA-JXMROGBWSA-N
    • SMILES: S1C=CC=C1/C(/C)=C/C1C=C(C)C(=C(C)C=1)O

Computed Properties

  • Exact Mass: 244.09228
  • Monoisotopic Mass: 244.092186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.147
  • Boiling Point: 352.7°Cat760mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.641
  • PSA: 20.23
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